Cas no 2172394-69-1 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• CAS No: 2172394-69-1
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6006630
• PubChem ID: 165559054
• Update Time: 2025-06-11

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylpropanoic acid
• 2172394-69-1
• EN300-1504059

• Inchi： 1S/C26H24N2O5/c1-26(2,24(30)31)28-23(29)16-11-13-17(14-12-16)27-25(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-14,22H,15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VLXDQVFGBRZCGX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid

Recent Advances in the Study of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS: 2172394-69-1)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS: 2172394-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and a phenylformamido linker, is pivotal in peptide synthesis and drug development. Recent studies have explored its applications in solid-phase peptide synthesis (SPPS), its role as a building block for novel therapeutics, and its potential in targeted drug delivery systems.

One of the key findings from recent research highlights the compound's utility in the synthesis of complex peptides. The Fmoc group, a cornerstone in SPPS, ensures high yield and purity during the elongation of peptide chains. Researchers have demonstrated that 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid can be efficiently incorporated into peptide sequences, facilitating the production of biologically active peptides with enhanced stability and bioavailability. This advancement is particularly relevant for the development of peptide-based drugs targeting chronic diseases such as diabetes and cancer.

In addition to its role in peptide synthesis, recent investigations have explored the compound's potential as a linker in antibody-drug conjugates (ADCs). ADCs represent a cutting-edge therapeutic modality that combines the specificity of monoclonal antibodies with the cytotoxic potency of small-molecule drugs. The phenylformamido moiety in 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid provides a stable yet cleavable linkage, enabling controlled drug release at the target site. Preliminary in vitro studies have shown promising results, with ADCs incorporating this linker exhibiting high target specificity and reduced off-target effects.

Another area of interest is the compound's application in the development of prodrugs. Prodrugs are pharmacologically inactive derivatives of active drugs that undergo biotransformation in vivo to release the active moiety. The Fmoc-protected amino acid structure of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid offers a versatile platform for designing prodrugs with improved pharmacokinetic properties. Recent studies have demonstrated its efficacy in enhancing the solubility and bioavailability of poorly water-soluble drugs, thereby addressing a major challenge in drug formulation.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid. Researchers are actively exploring innovative synthetic routes and purification techniques to overcome these hurdles. For instance, recent work has focused on optimizing reaction conditions to minimize side products and improve overall yield. Additionally, advances in chromatography and crystallization methods have been instrumental in achieving high-purity batches of the compound, essential for its application in clinical settings.

Looking ahead, the potential of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid in personalized medicine and targeted therapy is immense. Its unique chemical properties make it a valuable tool for designing next-generation therapeutics with enhanced efficacy and safety profiles. Future research is expected to delve deeper into its mechanistic insights, exploring its interactions with biological targets and optimizing its structural derivatives for specific applications. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable solutions.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylpropanoic acid (CAS: 2172394-69-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, ADCs, and prodrug development underscore its significance in advancing therapeutic innovation. Continued research and development efforts are poised to unlock its full potential, paving the way for novel treatments and improved patient outcomes.